4-Hydroxy-3,3-dimethyl-1-butanesulfonamide

• Molecular Formula: C6H15NO3S
• Molecular Weight: 181.26 g/mol
• IUPAC Name: 4-hydroxy-3,3-dimethylbutane-1-sulfonamide
• InChI: InChI=1S/C6H15NO3S/c1-6(2,5-8)3-4-11(7,9)10/h8H,3-5H2,1-2H3,(H2,7,9,10)
• InChI Key: UYWWAXSGHPQSIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCS(=O)(=O)N)CO

Description

4-Hydroxy-3,3-dimethyl-1-butanesulfonamide is a useful research compound. Its molecular formula is C6H15NO3S and its molecular weight is 181.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

While a suspension of 0.35 g of lithium aluminum hydride in 30 ml of tetrahydrofuran was stirred with ice-cooling, a solution of 1.5 g of ethyl 4-aminosulfonyl-2,2-dimethylbutyrate in 8 ml of tetrahydrofuran was added dropwise. After completion of dropwise addition, the mixture was stirred at 0° C. for 30 minutes and, then, at room temperature for 30 minutes. To this reaction mixture was added aqueous tetrahydrofuran for decomposition of excess lithium aluminum hydride and the mixture was neutralized with 2N-hydrochloric acid and extracted with ethyl acetate. The extract was washed with water and dried (MgSO4) and the solvent was distilled off. The residue was subjected to silica gel column chromatography and elution was carried out with hexane-ethyl acetate (1:1) to provide 0.94 g of the title compound. m.p.: 75°-76° C.

Synthesis routes and methods II

Procedure details

To a suspension of 0.35 g of lithium aluminum hydride in 30 ml of tetrahydrofuran being stirred under ice cooling conditions, a solution of 1.5 g of ethyl 4-aminosulfonyl-2,2-dimethylbutyrate in 8 ml of tetrahydrofuran was added dropwise, followed by stirring at 0° C. for 30 minutes and then at room temperature (15° to 20° C.) for 30 minutes. To the reaction mixture was added aqueous tetrahydrofuran to decompose excess lithium aluminum hydride, followed by neutralization with 2 N hydrochloric acid and extraction with ethyl acetate. After the extract was washed with water and dried over MgSO4, the solvent was distilled off. The residue was subjected to silica gel column chromatography and eluted with hexane:ethyl acetate (1:1) to yield 0.94 g of the title compound.